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Compound of Interest

Compound Name: N-Boc-L-3,5-difluorophenylalanine

Cat. No.: B346173 Get Quote

An In-depth Technical Guide to N-Boc-L-3,5-
difluorophenylalanine
For Researchers, Scientists, and Drug Development Professionals

N-Boc-L-3,5-difluorophenylalanine is a specialized amino acid derivative that has garnered

significant attention in medicinal chemistry and peptide synthesis. The incorporation of fluorine

atoms into the phenylalanine structure enhances metabolic stability and can modulate

biological activity, making it a valuable building block for the development of novel peptide-

based therapeutics.[1] Its tert-butyloxycarbonyl (Boc) protecting group is crucial for its use in

stepwise solid-phase peptide synthesis, allowing for the controlled assembly of complex

peptide chains.[1] This guide provides a comprehensive overview of its physical properties, a

detailed experimental protocol for its synthesis, and a workflow for its application in peptide

synthesis.

Physical and Chemical Properties
The physical and chemical properties of N-Boc-L-3,5-difluorophenylalanine are summarized

in the table below. These properties are critical for its handling, storage, and application in

experimental settings.
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Property Value Reference

CAS Number 205445-52-9 [1][2]

Molecular Formula C₁₄H₁₇F₂NO₄ [1][2]

Molecular Weight 301.29 g/mol [2]

Melting Point 109-115 °C [1][3]

Appearance White to off-white solid/powder [1][2]

Optical Rotation [α]²⁵D = -31 ± 2º (c=1 in DMF) [1]

Purity ≥ 99% (HPLC) [1]

Solubility DMSO: ≥ 100 mg/mL [2]

Storage Conditions
Powder: -20°C (3 years), 4°C

(2 years)
[2]

Experimental Protocols
Synthesis of N-Boc-L-3,5-difluorophenylalanine
This protocol describes a general method for the N-protection of an amino acid using di-tert-

butyl dicarbonate (Boc)₂O. This procedure can be adapted from the synthesis of similar N-Boc

protected amino acids.

Materials:

L-3,5-difluorophenylalanine

Di-tert-butyl dicarbonate ((Boc)₂O)

Sodium hydroxide (NaOH)

tert-Butanol

Water

Saturated citric acid solution
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Reaction flask

Stirring apparatus

pH meter or pH paper

Procedure:

Dissolution: In a suitable reaction flask, dissolve L-3,5-difluorophenylalanine (1 equivalent) in

a 1M solution of sodium hydroxide. Stir the mixture until the amino acid is completely

dissolved.

Addition of Solvent: Add tert-butanol to the aqueous solution.

Boc Protection: While stirring the mixture vigorously, add di-tert-butyl dicarbonate ((Boc)₂O)

(1.2 equivalents) portion-wise over a period of approximately 1 hour. Maintain the reaction

temperature near 0°C using an ice bath.

Reaction Monitoring: Monitor the pH of the reaction mixture. As the reaction proceeds, the

pH will decrease. Maintain a pH between 7.5 and 8.5 by the dropwise addition of 1M NaOH

solution as needed.

Reaction Completion: Allow the mixture to stir at room temperature for several hours or

overnight to ensure the reaction goes to completion.

Work-up: After the reaction is complete, carefully acidify the mixture to a pH of approximately

2-3 by the slow, continuous addition of a saturated citric acid solution. The product, N-Boc-L-
3,5-difluorophenylalanine, will precipitate out as a white solid.

Isolation and Purification: Collect the precipitate by vacuum filtration and wash it with cold

water. The crude product can be further purified by recrystallization from a suitable solvent

system (e.g., ethyl acetate/hexanes) to yield the final product.

Drying: Dry the purified product under a vacuum to remove any residual solvent.

Visualized Workflows
Application in Solid-Phase Peptide Synthesis (SPPS)
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N-Boc-L-3,5-difluorophenylalanine is a key reagent in solid-phase peptide synthesis (SPPS),

a widely used method for creating custom peptides. The following diagram illustrates the

general workflow of incorporating this amino acid into a growing peptide chain using Boc

chemistry.
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Caption: Workflow for Solid-Phase Peptide Synthesis using Boc-protected amino acids.

This technical guide provides essential information for researchers and professionals working

with N-Boc-L-3,5-difluorophenylalanine. The unique properties conferred by its difluoro-

phenyl group make it a valuable component in the design of peptides with enhanced stability

and biological activity, contributing to advancements in drug discovery and development.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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